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Compound of Interest

Compound Name: BMY-25551

Cat. No.: B018278

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMY-25551 is a potent derivative of mitomycin C, categorized as a DNA cross-linking agent.[1]
Its mechanism of action involves the generation of interstrand crosslinks (ICLs) in the DNA
double helix, which obstructs DNA replication and transcription, ultimately leading to cell cycle
arrest and apoptosis.[2][3] Due to its cytotoxic nature, BMY-25551 and its analogs are subjects
of research in cancer therapy. The cellular response to the DNA damage induced by such
agents often involves the activation of the Fanconi Anemia (FA) signaling pathway.[4][5][6]

This document provides detailed protocols for the preparation of BMY-25551 stock solutions for
research purposes, along with a summary of its chemical properties and a diagram of the
relevant signaling pathway.

Chemical and Physical Properties

A summary of the key chemical and physical properties of BMY-25551 is provided in the table
below. This information is essential for accurate stock solution preparation and experimental
design.
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Property

Value

Reference

Chemical Name

((1as,8S,8aR,8bS)-6-(2-
hydroxyethoxy)-8a-methoxy-5-
methyl-4,7-dioxo-
1,1a,2,4,7,8,8a,8b-
octahydroazirino[2',3":3,4]pyrrol
0[1,2-ajindol-8-yl)methyl

carbamate

[1]

Molecular Formula

C17H21N30O7

[1]

Molecular Weight

379.37 g/mol

[1]

CAS Number

105139-98-8

[1]

Appearance

Solid (assumed)

N/A

Solubility

Specific quantitative data not
available. As a mitomycin
analog, it is anticipated to be
soluble in organic solvents
such as Dimethyl Sulfoxide
(DMSO) and Ethanol. For
Mitomycin C, a 15 mM stock
solution can be prepared in
DMSO.

[7]

Storage of Powder

Short term (days to weeks): 0-
4°C, dry and dark. Long term
(months to years): -20°C, dry
and dark.

[1]

Stock Solution Storage

Short term (days to weeks): 0-
4°C. Long term (months):
-20°C.

[1]

Experimental Protocols
Safety Precautions
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BMY-25551 is a potent cytotoxic agent and should be handled with extreme care in a
laboratory setting equipped for handling hazardous chemicals. Always wear appropriate
personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-
resistant gloves. All manipulations should be performed in a certified chemical fume hood or a
biological safety cabinet. Refer to the general safety data sheet (SDS) guidelines for handling
cytotoxic compounds.[8][9][10]

Preparation of a 10 mM BMY-25551 Stock Solution in
DMSO

This protocol is based on the general procedure for preparing stock solutions of mitomycin
analogs. The exact solubility of BMY-25551 should be experimentally determined.

Materials:

o BMY-25551 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

o Equilibrate: Allow the BMY-25551 vial to warm to room temperature before opening to
prevent condensation.

¢ Weighing: In a chemical fume hood, carefully weigh out the desired amount of BMY-25551
powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh 3.79 mg of BMY-25551.
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» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BMY-
25551 powder. For 3.79 mg, add 1 mL of DMSO to achieve a 10 mM concentration.

» Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but care should be taken to
avoid degradation of the compound.

 Sterilization (Optional): If the stock solution is to be used in cell culture, it can be sterilized by
passing it through a 0.22 um syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
long-term use.

Experimental Workflow
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Stock Solution Preparation

Start: Obtain BMY-25551 Powder

Weigh BMY-25551 Powder
(in fume hood)

(Add Anhydrous DMSO]
[Vortex to Dissolve]

Sterile Filter (0.22 pm)
(Optional, for cell culture)

'

Aliguot into single-use tubes

Store at -20°C

End: Ready for use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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